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Compound of Interest

Compound Name: Geranyl tiglate

CAS No.: 7785-33-3

Cat. No.: B1588176

Get Quote

This guide provides a comprehensive framework for the unambiguous identification and

characterization of geranyl tiglate, a significant monoterpene ester, within the intricate milieu

of essential oils. Moving beyond rudimentary protocols, we will explore the causality behind

methodological choices, establish self-validating workflows, and underscore the analytical rigor

required for confident identification in research, quality control, and development settings.

Strategic Importance of Geranyl Tiglate
Geranyl tiglate, the ester formed from geraniol and tiglic acid, is a key contributor to the

characteristic aroma of various essential oils, notably those from the Pelargonium genus

(Geranium)[1]. Its organoleptic profile is described as a pleasant blend of fruity, floral, and

herbaceous notes, with a sweet, geranium-like character[2][3]. This makes it a valuable

component in the fragrance, flavor, and cosmetics industries[4][5]. Beyond its aromatic

properties, the broader class of monoterpenes and their esters are under active investigation

for various potential therapeutic benefits, including antimicrobial and anti-inflammatory effects,

making their precise identification critical for pharmacological research[4][6][7].
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The primary analytical challenge lies in the inherent complexity of essential oils, which are

volatile cocktails of dozens to hundreds of compounds. Specifically, the presence of structural

isomers (e.g., neryl tiglate) and other esters with similar molecular weights necessitates a multi-

faceted analytical approach to prevent misidentification[8].

Physicochemical Characteristics
A foundational understanding of geranyl tiglate's properties is essential for developing

appropriate analytical methods. It is a colorless to pale yellow oily liquid that is soluble in

alcohol but insoluble in water[3][9].

Property Value Source

IUPAC Name

[(2E)-3,7-dimethylocta-2,6-

dienyl] (E)-2-methylbut-2-

enoate

PubChem[9]

Molecular Formula C₁₅H₂₄O₂ PubChem[9]

Molecular Weight 236.36 g/mol
BOC Sciences[6], Chem-

Impex[4]

Boiling Point 149-151 °C @ 7 mmHg
ChemicalBook[3], Chem-

Impex[4]

Density ~0.923 g/mL @ 25 °C ChemicalBook[3]

Refractive Index ~1.478 - 1.485 @ 20 °C
The Good Scents Company[2],

PubChem[9]

LogP (o/w) ~4.7 - 5.7 PubChem[9], ChemicalBook[3]

The Cornerstone of Analysis: Gas Chromatography-
Mass Spectrometry (GC-MS)
Gas chromatography (GC) coupled with mass spectrometry (MS) is the gold standard for

essential oil profiling due to its exceptional separating power and definitive identification

capabilities[1][10][11]. The process separates volatile compounds based on their boiling points

and interactions with the stationary phase of the GC column, after which the MS detector
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fragments the eluted molecules and records their mass-to-charge ratio, generating a unique

chemical fingerprint[10].

The Rationale Behind Methodological Choices
Column Selection: The Principle of Orthogonality

The choice of GC column is the most critical parameter for achieving successful separation. A

two-column approach is strongly recommended for unambiguous identification.

Primary Column (Non-Polar): A column with a 5% phenyl-methylpolysiloxane stationary

phase (e.g., DB-5, HP-5MS) is the workhorse for essential oil analysis. Its non-polar nature

separates compounds primarily by their boiling points, and the vast majority of historical data

and commercial mass spectral libraries are built using these columns.

Secondary Column (Polar): A polyethylene glycol (PEG) stationary phase column (e.g., DB-

WAX, HP-INNOWax) provides an orthogonal separation mechanism. It separates

compounds based on polarity. Isomers or structurally similar compounds that co-elute on a

non-polar column are often well-resolved on a polar one.

This dual-analysis strategy is a self-validating system. A confident identification requires a

match of both the mass spectrum and the retention index on two different column phases.

Core Identification Workflow
The following diagram illustrates the logical flow from sample acquisition to confirmed

identification, emphasizing the dual validation checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. dergipark.org.tr [dergipark.org.tr]

2. geranyl tiglate, 7785-33-3 [thegoodscentscompany.com]

3. Geranyl tiglate CAS#: 7785-33-3 [m.chemicalbook.com]

4. chemimpex.com [chemimpex.com]

5. scentjourner.com [scentjourner.com]

6. bocsci.com [bocsci.com]

7. Screening the antifungal activities of monoterpenes and their isomers against Candida
species - PubMed [pubmed.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]

9. Geranyl tiglate | C15H24O2 | CID 5367785 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. Fundamental Chemistry of Essential Oils and Volatile Organic Compounds, Methods of
Analysis and Authentication - PMC [pmc.ncbi.nlm.nih.gov]

11. Essential oils: characterisation and authenticity testing - Eurofins Scientific [eurofins.com]

To cite this document: BenchChem. [Definitive Identification of Geranyl Tiglate in Complex
Essential Oil Matrices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588176/docs#definitive-identification-of-geranyl-
tiglate-in-complex-essential-oil-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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